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For Researchers, Scientists, and Drug Development Professionals

Introduction

llyonectria liriodendri is a filamentous fungus of significant interest in plant pathology and drug
discovery. Obtaining high-quality genomic DNA is a critical prerequisite for a wide range of
molecular studies, including whole-genome sequencing, PCR-based diagnostics, and the
identification of biosynthetic gene clusters for novel secondary metabolites. The robust cell wall
of filamentous fungi, rich in chitin and other complex polysaccharides, presents a significant
challenge to efficient DNA extraction. This document provides a detailed protocol for the
extraction of high molecular weight genomic DNA from Ilyonectria liriodendri using a Cetyl
Trimethylammonium Bromide (CTAB) based method. This protocol is optimized for yielding
DNA of sufficient quantity and purity for downstream molecular applications.

Data Presentation: Expected DNA Yield and Purity

The following table summarizes typical quantitative data obtained from CTAB-based DNA
extraction protocols for filamentous fungi. While specific yields for Ilyonectria liriodendri may
vary depending on culture conditions and mycelial mass, these values provide a general
benchmark for expected results.
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Fungal . Starting .
) Extraction ) DNA Yield A260/A280 A260/A230
Species Material ] ]
Method (uglg) Ratio Ratio
(Proxy) (mg)
Cercospora Modified ~1000 mg
. _ ~984.8+21.6 2.03-2.05 2.08 - 2.20
sojina CTAB (fresh weight)
Schizophyllu 90 -120 mg » .
CTAB-PEG ) > 30 Not specified Not specified
m commune (dry weight)
Various
Modified 200 mg - -~
Food-borne - Not specified 1.8-2.0 Not specified
] SDS-CTAB (lyophilized)
Fungi
Aspergillus - 20.12 £ 0.32
) CTAB + SDS Not specified >1.8 >2.0
fumigatus Hg (total)

Experimental Workflow Diagram
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Figure 1. DNA Extraction Workflow for llyonectria liriodendri
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 To cite this document: BenchChem. [Application Notes and Protocols for DNA Extraction
from llyonectria liriodendri]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15593277#dna-extraction-protocol-for-ilyonectria-
liriodendri]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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